Cas no 2034601-00-6 (3-1-(2H-1,3-benzodioxole-5-carbonyl)pyrrolidin-3-yl-5-(trifluoromethyl)-1,2,4-oxadiazole)

• Product Name: 3-1-(2H-1,3-benzodioxole-5-carbonyl)pyrrolidin-3-yl-5-(trifluoromethyl)-1,2,4-oxadiazole
• CAS No: 2034601-00-6
• MF: C₁₅H₁₂F₃N₃O₄
• MW: 355.26869392395
• CID: 6072974
• PubChem ID: 121019683
• Update Time: 2025-10-25

3-1-(2H-1,3-benzodioxole-5-carbonyl)pyrrolidin-3-yl-5-(trifluoromethyl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 3-1-(2H-1,3-benzodioxole-5-carbonyl)pyrrolidin-3-yl-5-(trifluoromethyl)-1,2,4-oxadiazole
• benzo[d][1,3]dioxol-5-yl(3-(5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl)pyrrolidin-1-yl)methanone
• AKOS026694272
• F6524-2630
• 2034601-00-6
• 3-[1-(2H-1,3-benzodioxole-5-carbonyl)pyrrolidin-3-yl]-5-(trifluoromethyl)-1,2,4-oxadiazole
• 1,3-benzodioxol-5-yl-[3-[5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]pyrrolidin-1-yl]methanone

• Inchi： 1S/C15H12F3N3O4/c16-15(17,18)14-19-12(20-25-14)9-3-4-21(6-9)13(22)8-1-2-10-11(5-8)24-7-23-10/h1-2,5,9H,3-4,6-7H2
• InChI Key： FBGZOAZRWGMATF-UHFFFAOYSA-N
• SMILES： FC(C1=NC(C2CN(C(C3=CC=C4C(=C3)OCO4)=O)CC2)=NO1)(F)F

Computed Properties

• Exact Mass: 355.07799036g/mol
• Monoisotopic Mass: 355.07799036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 521
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 77.7Ų

Additional information on 3-1-(2H-1,3-benzodioxole-5-carbonyl)pyrrolidin-3-yl-5-(trifluoromethyl)-1,2,4-oxadiazole

Comprehensive Overview of 3-1-(2H-1,3-benzodioxole-5-carbonyl)pyrrolidin-3-yl-5-(trifluoromethyl)-1,2,4-oxadiazole (CAS No. 2034601-00-6)

The compound 3-1-(2H-1,3-benzodioxole-5-carbonyl)pyrrolidin-3-yl-5-(trifluoromethyl)-1,2,4-oxadiazole (CAS No. 2034601-00-6) is a highly specialized chemical entity that has garnered significant attention in the field of medicinal chemistry and agrochemical research. Its unique structural features, including the presence of a 1,2,4-oxadiazole ring and a trifluoromethyl group, make it a valuable scaffold for the development of novel bioactive molecules. This article delves into the properties, applications, and market potential of this compound, while also addressing some of the most frequently searched questions related to its use and significance.

One of the most striking features of 3-1-(2H-1,3-benzodioxole-5-carbonyl)pyrrolidin-3-yl-5-(trifluoromethyl)-1,2,4-oxadiazole is its molecular architecture. The compound combines a benzodioxole moiety with a pyrrolidine ring, which is further functionalized with a 1,2,4-oxadiazole core. This intricate design not only enhances its stability but also improves its bioavailability, making it a promising candidate for pharmaceutical applications. Researchers have particularly highlighted its potential as a kinase inhibitor, a class of compounds that are increasingly being explored for their therapeutic benefits in treating various diseases.

In addition to its pharmaceutical potential, 3-1-(2H-1,3-benzodioxole-5-carbonyl)pyrrolidin-3-yl-5-(trifluoromethyl)-1,2,4-oxadiazole has also shown promise in the agrochemical sector. The trifluoromethyl group, known for its electron-withdrawing properties, can enhance the bioactivity of pesticides and herbicides. This has led to a surge in interest among agrochemical companies looking to develop next-generation crop protection solutions. Given the growing global demand for sustainable agriculture, this compound could play a pivotal role in addressing some of the most pressing challenges in food security.

The synthesis of 3-1-(2H-1,3-benzodioxole-5-carbonyl)pyrrolidin-3-yl-5-(trifluoromethyl)-1,2,4-oxadiazole involves a multi-step process that requires precise control over reaction conditions. Key steps include the formation of the 1,2,4-oxadiazole ring and the subsequent introduction of the trifluoromethyl group. Advances in synthetic methodologies, such as the use of microwave-assisted synthesis and flow chemistry, have significantly improved the efficiency and scalability of these processes. These innovations are crucial for meeting the increasing demand for this compound in both research and industrial settings.

From a market perspective, the demand for 3-1-(2H-1,3-benzodioxole-5-carbonyl)pyrrolidin-3-yl-5-(trifluoromethyl)-1,2,4-oxadiazole is expected to grow steadily over the coming years. This is driven by its expanding applications in drug discovery and agrochemical development. Furthermore, the compound's compatibility with green chemistry principles makes it an attractive option for companies aiming to reduce their environmental footprint. As regulatory frameworks around the world become increasingly stringent, the adoption of sustainable chemical practices is no longer optional but a necessity.

Frequently asked questions about 3-1-(2H-1,3-benzodioxole-5-carbonyl)pyrrolidin-3-yl-5-(trifluoromethyl)-1,2,4-oxadiazole often revolve around its stability, solubility, and compatibility with other chemical entities. Researchers have found that the compound exhibits excellent thermal stability and is soluble in a range of organic solvents, including dimethyl sulfoxide (DMSO) and acetonitrile. These properties make it highly versatile for various experimental setups. Additionally, its compatibility with common catalysts and reagents further enhances its utility in synthetic chemistry.

Another area of interest is the potential for 3-1-(2H-1,3-benzodioxole-5-carbonyl)pyrrolidin-3-yl-5-(trifluoromethyl)-1,2,4-oxadiazole to serve as a building block for more complex molecules. Its modular structure allows for easy functionalization, enabling the creation of libraries of derivatives with tailored properties. This is particularly valuable in the field of combinatorial chemistry, where the rapid generation of diverse compound libraries is essential for high-throughput screening and drug discovery.

In conclusion, 3-1-(2H-1,3-benzodioxole-5-carbonyl)pyrrolidin-3-yl-5-(trifluoromethyl)-1,2,4-oxadiazole (CAS No. 2034601-00-6) represents a fascinating intersection of chemistry, biology, and materials science. Its unique properties and broad applicability make it a compound of significant interest to researchers and industry professionals alike. As the scientific community continues to explore its potential, we can expect to see even more innovative applications emerge in the years to come.